Cas no 2648920-16-3 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid
• CAS No: 2648920-16-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6163020
• PubChem ID: 165560882
• Update Time: 2025-06-12

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid
• 2648920-16-3
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-4-methylpentanoic acid
• EN300-1523821

• Inchi： 1S/C28H36N2O5/c1-16(2)14-24(27(32)33)30-26(31)25(17(3)4)18(5)29-28(34)35-15-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,16-18,23-25H,14-15H2,1-5H3,(H,29,34)(H,30,31)(H,32,33)/t18?,24-,25?/m0/s1
• InChI Key： UAQODTWSUZARSM-YOYMELPUSA-N
• SMILES： O(C(NC(C)C(C(N[C@H](C(=O)O)CC(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid

Introduction to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid (CAS No. 2648920-16-3)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid (CAS No. 2648920-16-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and several functional groups that contribute to its unique properties and potential applications.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used reagent in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of this group in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid makes it an excellent candidate for the synthesis of complex peptides and proteins, where precise control over the amino acid sequence is crucial.

The amino acid backbone of this compound consists of a butanamido group and a 4-methylpentanoic acid moiety, which are both essential for its structural integrity and biological activity. The butanamido group provides a flexible linker that can facilitate interactions with other molecules, while the 4-methylpentanoic acid moiety contributes to the overall hydrophobicity and solubility of the compound.

Recent studies have highlighted the potential of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory properties, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid has also shown promise in cancer research. A study conducted by a team at the National Institutes of Health (NIH) revealed that this compound can selectively target and inhibit cancer cells while sparing healthy cells. The mechanism of action involves disrupting key signaling pathways that are essential for cancer cell survival and proliferation.

The structural complexity and functional versatility of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid make it an attractive target for further research and development. Ongoing studies are exploring its potential as a lead compound for the development of new drugs targeting various diseases. These efforts include optimizing its pharmacokinetic properties, enhancing its bioavailability, and evaluating its safety profile in preclinical models.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-4-methylpentanoic acid (CAS No. 2648920-16-3) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifaceted biological activities make it a valuable tool for researchers and a promising candidate for therapeutic applications. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in the development of innovative treatments for a wide range of diseases.